![molecular formula C19H21ClN2O5S B4795237 4-chloro-N-(2-methoxy-5-methylphenyl)-3-(4-morpholinylsulfonyl)benzamide](/img/structure/B4795237.png)
4-chloro-N-(2-methoxy-5-methylphenyl)-3-(4-morpholinylsulfonyl)benzamide
Overview
Description
4-chloro-N-(2-methoxy-5-methylphenyl)-3-(4-morpholinylsulfonyl)benzamide, also known as TAK-659, is a small molecule inhibitor that has been developed for the treatment of various cancers. It has shown promising results in preclinical studies and is currently undergoing clinical trials.
Mechanism of Action
4-chloro-N-(2-methoxy-5-methylphenyl)-3-(4-morpholinylsulfonyl)benzamide works by binding to the active site of BTK, ITK, and JAK3, thereby inhibiting their activity. This leads to the inhibition of downstream signaling pathways that are involved in cancer cell growth and survival. 4-chloro-N-(2-methoxy-5-methylphenyl)-3-(4-morpholinylsulfonyl)benzamide has also been shown to induce apoptosis (programmed cell death) in cancer cells.
Biochemical and Physiological Effects:
4-chloro-N-(2-methoxy-5-methylphenyl)-3-(4-morpholinylsulfonyl)benzamide has been shown to have a potent anti-cancer effect in preclinical studies. It has been shown to inhibit the growth of cancer cells in vitro and in vivo, and to induce apoptosis in cancer cells. 4-chloro-N-(2-methoxy-5-methylphenyl)-3-(4-morpholinylsulfonyl)benzamide has also been shown to have a favorable pharmacokinetic profile, with good oral bioavailability and a long half-life.
Advantages and Limitations for Lab Experiments
4-chloro-N-(2-methoxy-5-methylphenyl)-3-(4-morpholinylsulfonyl)benzamide has several advantages for use in lab experiments. It has a well-defined mechanism of action and has been extensively studied in preclinical models. It has also shown promising results in clinical trials. However, 4-chloro-N-(2-methoxy-5-methylphenyl)-3-(4-morpholinylsulfonyl)benzamide has some limitations for use in lab experiments. It is a small molecule inhibitor and may have off-target effects on other enzymes and proteins. It may also have limited efficacy in certain types of cancer.
Future Directions
There are several future directions for the research and development of 4-chloro-N-(2-methoxy-5-methylphenyl)-3-(4-morpholinylsulfonyl)benzamide. One direction is to investigate its use in combination with other cancer therapies, such as chemotherapy and immunotherapy. Another direction is to explore its use in other types of cancer, such as solid tumors. Additionally, further studies are needed to fully understand the mechanism of action of 4-chloro-N-(2-methoxy-5-methylphenyl)-3-(4-morpholinylsulfonyl)benzamide and to identify potential biomarkers of response.
Scientific Research Applications
4-chloro-N-(2-methoxy-5-methylphenyl)-3-(4-morpholinylsulfonyl)benzamide has been extensively studied for its potential use in the treatment of various cancers, including lymphoma, leukemia, and multiple myeloma. It has been shown to inhibit the activity of several enzymes and proteins that are involved in cancer cell growth and survival, including Bruton's tyrosine kinase (BTK), interleukin-2-inducible T-cell kinase (ITK), and Janus kinase 3 (JAK3).
properties
IUPAC Name |
4-chloro-N-(2-methoxy-5-methylphenyl)-3-morpholin-4-ylsulfonylbenzamide | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H21ClN2O5S/c1-13-3-6-17(26-2)16(11-13)21-19(23)14-4-5-15(20)18(12-14)28(24,25)22-7-9-27-10-8-22/h3-6,11-12H,7-10H2,1-2H3,(H,21,23) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MPTAVYOZIZWMMF-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=C(C=C1)OC)NC(=O)C2=CC(=C(C=C2)Cl)S(=O)(=O)N3CCOCC3 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H21ClN2O5S | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
424.9 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
4-chloro-N-(2-methoxy-5-methylphenyl)-3-(morpholin-4-ylsulfonyl)benzamide |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.